Pyrrhoxanthin
Overview
Description
Pyrrhoxanthin is a terpene lactone.
Pyrrhoxanthin is a natural product found in Thoracosphaera heimii, Corbicula japonica, and other organisms with data available.
Scientific Research Applications
Reisolation and Characterization
Pyrrhoxanthin, a carotenoid, has been reisolated from natural blooms of Ceratium spp. and characterized spectroscopically. It was studied for its absolute configuration, contributing to our understanding of carotenoids in nature (Aakermann & Liaaen-Jensen, 1992).
Synthesis and Structural Study
The total synthesis of naturally configured pyrrhoxanthin has been a subject of interest due to its unique structure among carotenoids. This synthesis provides insights into the properties of pyrrhoxanthin and its potential participation in photosynthesis in plankton (Burghart & Brückner, 2008).
First Total Synthesis
The first total synthesis of pyrrhoxanthin was achieved, which is crucial for studying its properties and potential applications in various scientific fields (Yamano & Ito, 1993).
NMR Analysis
Detailed Nuclear Magnetic Resonance (NMR) studies on pyrrhoxanthin have been conducted, providing comprehensive insights into its structure and properties. This research is vital for understanding the molecule's behavior and potential applications (Englert, Aakermann, & Liaaen-Jensen, 1993).
Stille Reaction in Synthesis
The Stille reaction has been used in the synthesis of pyrrhoxanthin, demonstrating the compound's complex synthetic route and highlighting the challenges in its synthesis (Vaz, Domínguez, Álvarez, & de Lera, 2006).
Alternative Methods for Synthesis
Enantiopure pyrrhoxanthin synthesis has been explored through alternative methods, enhancing our understanding of this complex molecule and paving the way for further studies in carotenoid chemistry (Vaz, Otero, Álvarez, & de Lera, 2013).
properties
Molecular Formula |
C39H48O6 |
|---|---|
Molecular Weight |
612.8 g/mol |
IUPAC Name |
[(1R)-4-[(3E,5E,7E,9E,11Z)-11-[4-[(E)-2-[(1S,4S,6R)-4-hydroxy-2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl]ethenyl]-5-oxofuran-2-ylidene]-3,10-dimethylundeca-3,5,7,9-tetraen-1-ynyl]-3,5,5-trimethylcyclohex-3-en-1-yl] acetate |
InChI |
InChI=1S/C39H48O6/c1-26(16-17-34-28(3)21-33(43-29(4)40)25-36(34,5)6)14-12-10-11-13-15-27(2)20-32-22-30(35(42)44-32)18-19-39-37(7,8)23-31(41)24-38(39,9)45-39/h10-15,18-20,22,31,33,41H,21,23-25H2,1-9H3/b12-10+,13-11+,19-18+,26-14+,27-15+,32-20-/t31-,33+,38+,39-/m0/s1 |
InChI Key |
YDSRGWPRPWTZCK-CHOIYNEVSA-N |
Isomeric SMILES |
CC1=C(C(C[C@@H](C1)OC(=O)C)(C)C)C#C/C(=C/C=C/C=C/C=C(\C)/C=C\2/C=C(C(=O)O2)/C=C/[C@]34[C@](O3)(C[C@H](CC4(C)C)O)C)/C |
SMILES |
CC1=C(C(CC(C1)OC(=O)C)(C)C)C#CC(=CC=CC=CC=C(C)C=C2C=C(C(=O)O2)C=CC34C(CC(CC3(O4)C)O)(C)C)C |
Canonical SMILES |
CC1=C(C(CC(C1)OC(=O)C)(C)C)C#CC(=CC=CC=CC=C(C)C=C2C=C(C(=O)O2)C=CC34C(CC(CC3(O4)C)O)(C)C)C |
synonyms |
pyrrhoxanthin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,7-Dimethoxy-4-methyl-8-[3-(4-morpholinyl)-1-(3,4,5-trimethoxyphenyl)propyl]-1-benzopyran-2-one](/img/structure/B1255386.png)
![6-[[[1-(2,6-dimethylphenyl)-5-tetrazolyl]thio]methyl]-N2,N2-dimethyl-1,3,5-triazine-2,4-diamine](/img/structure/B1255390.png)
![(1R,4R,5R,6R,8S,18R,19S)-4-ethenyl-5-isocyano-4,9,9,20,20-pentamethyl-7-oxa-11-azahexacyclo[14.3.1.05,19.06,8.010,18.012,17]icosa-10,12,14,16-tetraene-18,19-diol](/img/structure/B1255396.png)